7-Benzyloxy-4-chloro-2-methyl-quinazoline

• CAS RN: 646450-93-3
• Molecular Formula: C16H13ClN2O
• Molecular Weight: 284.74 g/mol
• IUPAC Name: 4-chloro-2-methyl-7-phenylmethoxyquinazoline
• InChI: InChI=1S/C16H13ClN2O/c1-11-18-15-9-13(7-8-14(15)16(17)19-11)20-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: FYMZJUSSDXNLLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC(=C2)OCC3=CC=CC=C3)C(=N1)Cl

Description

7-Benzyloxy-4-chloro-2-methyl-quinazoline is a useful research compound. Its molecular formula is C16H13ClN2O and its molecular weight is 284.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 0.9 g (3.38 mmol) of 7-benzyloxy-2-methyl-1H-quinazolin-4-one in POCl3 (4.6 ml, 50 mmol) were heated at reflux for 1.5 h. The reaction mixture was then concentrated in vacuo, the residue was partitioned between CH2Cl2 and cold diluted NaHCO3 (pH 7–8). The layers were separated and the aqueous layer twice extracted with CH2Cl2. The combined organic layers washed with saturated NaHCO3, brine and then dried over Mg2SO4. The solvent was removed in vacuo give 0.45 g (47.2%) of crude 7-benzyloxy-4-chloro-2-methyl-quinazoline as a dark red waxy solid which was used directly in the next step without further purification. Rf: 0.9 (CH2Cl2/MeOH: 9/1; starting material with Rf: 0.7).